Cas no 905783-98-4 (2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-4-(propan-2-yl)phenylacetamide
• CAS No: 905783-98-4
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5505291
• Update Time: 2025-08-02

2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2,5-Dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)thio]-N-[4-(1-methylethyl)phenyl]acetamide
• 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-4-(propan-2-yl)phenylacetamide

• Inchi： 1S/C15H18N4O2S/c1-9(2)11-4-6-12(7-5-11)16-13(20)8-22-15-17-14(21)10(3)18-19-15/h4-7,9H,8H2,1-3H3,(H,16,20)(H,17,19,21)
• InChI Key： MHWGFMHLCVSYTA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)CSC1=NC(=O)C(C)=NN1

Additional information on 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-4-(propan-2-yl)phenylacetamide

Comprehensive Analysis of 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-4-(propan-2-yl)phenylacetamide (CAS No. 905783-98-4)

The compound 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-4-(propan-2-yl)phenylacetamide (CAS No. 905783-98-4) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazine core and a sulfanylacetamide moiety, has garnered attention for its versatile applications. Researchers are increasingly exploring its role in enzyme inhibition and bioactive compound synthesis, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-4-(propan-2-yl)phenylacetamide has surged due to their efficacy in drug discovery. The compound’s CAS No. 905783-98-4 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its propan-2-yl phenylacetamide side chain enhances lipophilicity, a critical factor for bioavailability optimization—a hot topic in pharmacokinetics research.

From a synthetic chemistry perspective, the sulfanyl-triazinone scaffold of this compound offers modularity for derivatization, making it a candidate for combinatorial chemistry libraries. This aligns with industry efforts to accelerate high-throughput screening (HTS) for novel therapeutics. Notably, its 6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl group exhibits potential as a hydrogen bond acceptor, a feature exploited in molecular docking simulations—a technique widely discussed in AI-driven drug design forums.

Environmental and regulatory considerations are also pivotal. The compound’s isopropylphenyl segment complies with green chemistry principles, reducing ecological footprint—a priority for modern agrochemical formulations. Its stability under physiological conditions (pH-dependent hydrolysis studies) further supports its utility in controlled-release systems, addressing sustainability concerns in crop protection.

In analytical chemistry, CAS No. 905783-98-4 is characterized by advanced techniques like LC-MS and NMR spectroscopy, with particular focus on its fragmentation patterns—a subject of numerous Q&A threads in scientific communities. The methyl-triazinone fragment’s distinct spectral signature aids in metabolite identification, crucial for toxicology assessments.

Market-wise, this compound intersects with trending niches such as bioisosteric replacements and fragment-based drug discovery. Patent filings reveal its incorporation in kinase inhibitor prototypes, resonating with oncology research trends. The sulfanyl linker in its structure is often highlighted in medicinal chemistry webinars as a tool for conformational restraint.

Future directions may explore its synergistic effects with biodegradable adjuvants, tapping into the circular economy discourse. As computational chemistry tools evolve, 905783-98-4 could serve as a benchmark for machine learning models predicting ligand-protein interactions—a frequently queried topic in cheminformatics platforms.